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Compound of Interest

Compound Name: 3-(2-Chloroethyl)phenol

Cat. No.: B12841965

For researchers, scientists, and professionals in drug development, the safe handling of
chemicals is paramount. This guide provides essential, immediate safety and logistical
information for the use of 3-(2-Chloroethyl)phenol, ensuring the well-being of laboratory
personnel and the integrity of your research.

Immediate Safety and Hazard Information

3-(2-Chloroethyl)phenol is a hazardous substance that requires careful handling to prevent
adverse health effects. It is classified as toxic if swallowed, in contact with skin, or if inhaled. It
can cause severe skin burns and eye damage. Furthermore, it is suspected of causing genetic
defects and may cause damage to the nervous system, kidneys, liver, and skin through
prolonged or repeated exposure.

Emergency First Aid:

« |If Swallowed: Immediately call a POISON CENTER or doctor. Rinse mouth. Do NOT induce
vomiting.[1]

e If on Skin (or hair): Remove/take off immediately all contaminated clothing. Rinse skin with
water/shower.[1]

« If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON
CENTER or doctor if you feel unwell.[2]
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 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. Immediately call a POISON CENTER or doctor.[1][2]

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is the first line of defense against

exposure.

PPE Category

Specification

Rationale

Eye and Face Protection

Tightly fitting safety goggles. A
face shield should be worn
when there is a significant risk

of splashing.

Protects against splashes and
vapors that can cause severe

eye damage.

Hand Protection

Wear protective gloves. For
incidental contact, nitrile
gloves are suitable. For
prolonged or direct contact,
butyl rubber or Viton® gloves

are recommended.[3]

Prevents skin contact, which
can lead to burns and systemic

toxicity.

Skin and Body Protection

A flame-retardant and
antistatic protective lab coat,
long pants, and closed-toe
shoes. For significant splash
potential, a butyl rubber or

neoprene apron is advised.[3]

[4]

Minimizes skin exposure and
protects against chemical

splashes.

Respiratory Protection

Use only in a well-ventilated
area, preferably a chemical
fume hood. If ventilation is
inadequate, a NIOSH-
approved respirator with an
organic vapor cartridge is
necessary.[2][5]

Prevents inhalation of toxic

vapors.
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Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational protocol is crucial for minimizing risk.
e Preparation:

o Ensure a current Safety Data Sheet (SDS) for 3-(2-Chloroethyl)phenol is readily
available and has been reviewed by all personnel involved.[6][7]

o Work must be conducted in a designated area, preferably within a certified chemical fume
hood.[4]

o Verify that an emergency eyewash station and safety shower are accessible and
unobstructed.[6][7]

o Assemble all necessary PPE before handling the chemical.
o Prepare and label a dedicated hazardous waste container.[8]

e Handling:

[¢]

Wear the appropriate PPE at all times.[2][5]

o

Avoid creating dust or aerosols.[2]

o

Do not eat, drink, or smoke in the handling area.[1]

o

Use compatible labware (e.g., glass, PTFE).

[¢]

Keep containers tightly closed when not in use.

e Post-Handling:

o Thoroughly wash hands and any exposed skin with soap and water after handling, even if
gloves were worn.[7]

o Decontaminate the work area and any equipment used.
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o Properly store any remaining 3-(2-Chloroethyl)phenol in a tightly closed container in a
cool, dry, and well-ventilated area away from incompatible materials.

o Remove and dispose of contaminated PPE as hazardous waste.

Disposal Plan

Proper disposal is critical to prevent environmental contamination and ensure regulatory
compliance.

o Chemical Waste: All solutions and materials containing 3-(2-Chloroethyl)phenol must be
collected as hazardous waste.[4] Do not dispose of this chemical down the drain.[5]

o Contaminated Materials: All disposable items that have come into contact with 3-(2-
Chloroethyl)phenol, such as gloves, pipette tips, and paper towels, must be collected in a
sealed, labeled hazardous waste container.

o Disposal Procedure: Arrange for the disposal of hazardous waste through your institution's
environmental health and safety (EHS) office or a licensed chemical waste disposal

company.[2][5]

Chemical and Physical Properties

Property Value

Molecular Formula CsHoCIO

Molecular Weight 156.61 g/mol [9]

Appearance Not specified, handle with care

Boiling Point Not specified, handle with care

Melting Point Not specified, handle with care

Safe Handling Workflow
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Caption: Workflow for the safe handling of 3-(2-Chloroethyl)phenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Your Research: A Guide to Handling 3-(2-
Chloroethyl)phenol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12841965#personal-protective-equipment-for-
handling-3-2-chloroethyl-phenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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